Cas no 270253-16-2 (3,3,3-Trifluoro-2-piperidin-1-yl-propylamine)

• Product Name: 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine
• CAS No: 270253-16-2
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 5559991
• Update Time: 2025-05-25

3,3,3-Trifluoro-2-piperidin-1-yl-propylamine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine

• Inchi： 1S/C8H15F3N2/c9-8(10,11)7(6-12)13-4-2-1-3-5-13/h7H,1-6,12H2
• InChI Key： DEANAGMHCLLWNP-UHFFFAOYSA-N
• SMILES： NCC(N1CCCCC1)C(F)(F)F

Additional information on 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine

Introduction to 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine (CAS No. 270253-16-2)

3,3,3-Trifluoro-2-piperidin-1-yl-propylamine is a fluorinated amine derivative featuring a piperidine moiety, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 270253-16-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of fluorine atoms in its structure contributes to its enhanced metabolic stability and binding affinity, which are critical factors in drug design and development.

The piperidine ring in 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to modulate protein-ligand interactions. Piperidine derivatives are known for their role in enhancing solubility, improving pharmacokinetic profiles, and increasing oral bioavailability of therapeutic agents. The specific substitution pattern in this compound, with a propylamine side chain and three fluorine atoms at the 3-position of the central carbon atom, further tailors its chemical and biological properties for targeted applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how the structural features of 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine influence its interactions with biological targets. Studies have demonstrated that the fluorine atoms can engage in favorable electrostatic and hydrophobic interactions with key residues in protein binding pockets, thereby enhancing the compound's binding affinity. This has opened up new avenues for designing more potent and selective drugs targeting various therapeutic pathways.

One of the most compelling aspects of 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine is its potential application in the development of novel therapeutics. For instance, research has shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. The fluorinated amine moiety plays a crucial role in modulating the enzyme's active site, leading to reduced inflammation and associated symptoms. Such findings are particularly relevant in the context of chronic inflammatory diseases where traditional treatments may have limitations.

The synthesis of 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in pharmaceutical research.

In addition to its pharmacological applications, 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine has shown promise in material science research. The unique combination of fluorine atoms and nitrogen-containing heterocycles makes this compound an attractive candidate for developing advanced materials with tailored properties. For example, it has been explored as a precursor for creating novel polymers with enhanced thermal stability and chemical resistance. These materials could find applications in high-performance coatings or electronic devices where such properties are essential.

The growing body of research on CAS No. 270253-16-2 underscores its significance as a versatile building block in medicinal chemistry. The ability to modify its structure while retaining or enhancing biological activity allows researchers to fine-tune its properties for specific applications. This flexibility has led to numerous patents and ongoing clinical trials investigating derivatives of this compound for various diseases. The intersection of fluorinated amines with piperidine scaffolds continues to be a fertile ground for innovation.

As computational methods evolve further, virtual screening techniques are being increasingly utilized to identify potential lead compounds like 3,3,3-Trifluoro-2-piperidin-1-yl-propylamine from large chemical libraries. These high-throughput screening approaches enable researchers to rapidly assess the biological activity of thousands of compounds before moving on to more expensive experimental validation. Such innovations are accelerating the drug discovery process and bringing us closer to developing new treatments for unmet medical needs.

The environmental impact of synthesizing and using CAS No. 270253-16-2 is also an important consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. By integrating principles from green chemistry into the synthesis process, researchers aim to make drug development more sustainable while maintaining high standards of efficiency and yield.

In conclusion,CAS No 270253 -16 -2, or (CAS No 270254 -17 -5) as it is sometimes referred too,is an intriguing compound with far-reaching implications across multiple scientific disciplines Its unique structural features make it a valuable tool for drug discovery,material science research,and beyond The ongoing exploration into its biological activities,synthetic pathways,and potential applications highlights its significance as both a scientific curiosity and a practical solution provider In an era where innovation is paramount,this compound stands out as one example among many where cutting-edge research can lead to transformative breakthroughs